1-Methyl-4-[(3-nitrophenyl)methoxy]piperidine

• CAS No.: 646528-28-1
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 1-methyl-4-[(3-nitrophenyl)methoxy]piperidine
• InChI: InChI=1S/C13H18N2O3/c1-14-7-5-13(6-8-14)18-10-11-3-2-4-12(9-11)15(16)17/h2-4,9,13H,5-8,10H2,1H3
• InChI Key: FMILXFUXZCSMLC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OCC2=CC(=CC=C2)[N+](=O)[O-]

Description

1-Methyl-4-[(3-nitrophenyl)methoxy]piperidine is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxy-1-methylpiperidine (11.5 g, 0.1 mol) is dissolved in 250 mL dichloromethane. A solution of 100 g NaOH in 100 mL of water is added followed by 17.2 g (0.1 mol) 3-nitro-benzylchloride and a catalytic amount of benzyl-triethylammonium chloride. The mixture is stirred very efficiently during 2 h at rt and then poured into 300 mL of ice-cold water. The organic layer is separated and the organic phase extracted once more with dichloromethane. The organic phase is extracted with 1N HCl (2×200 mL) and the aqueous extracts adjusted to pH 9-10 by the addition of solid sodium carbonate. The basic solution is extracted with ethyl acetate (2×200 mL) and the organic phase washed with brine, dried over potassium carbonate and evaporated. 1-Methyl-4-(3-nitro-benzyloxy)-piperidine is obtained as brown viscous oil. HPLC: 1.35 (System XS); [M+H]+ 251.0.